Cas no 1035455-88-9 (3-hydroxy-3-(4-phenylphenyl)propanenitrile)

3-Hydroxy-3-(4-phenylphenyl)propanenitrile is a versatile organic intermediate with applications in pharmaceutical and fine chemical synthesis. Its structure, featuring both a hydroxyl and nitrile functional group attached to a biphenyl core, enables its use in the preparation of complex molecules, including chiral compounds and heterocycles. The compound’s stability and reactivity make it suitable for selective transformations, such as nucleophilic additions or reductions, while the aromatic biphenyl moiety contributes to its utility in materials science. Its well-defined purity and consistent performance support reproducible results in research and industrial processes. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and advanced organic materials.

3-hydroxy-3-(4-phenylphenyl)propanenitrile structure

1035455-88-9 structure

Product Name:3-hydroxy-3-(4-phenylphenyl)propanenitrile

CAS No:1035455-88-9

MF:C₁₅H₁₃NO

MW:223.269823789597

CID:5912010

PubChem ID:79117662

Update Time:2025-05-27

3-hydroxy-3-(4-phenylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-3-(4-phenylphenyl)propanenitrile
- AKOS017668529
- EN300-1863471
- 1035455-88-9
- [1,1'-Biphenyl]-4-propanenitrile, β-hydroxy-
- β-Hydroxy[1,1'-biphenyl]-4-propanenitrile
- Inchi： 1S/C15H13NO/c16-11-10-15(17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9,15,17H,10H2
- InChI Key： FOASHGWLMHJTIS-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)(O)CC#N

Computed Properties

Exact Mass: 223.099714038g/mol
Monoisotopic Mass: 223.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.140±0.06 g/cm3(Predicted)
Boiling Point: 458.2±33.0 °C(Predicted)
pka: 12.91±0.20(Predicted)

3-hydroxy-3-(4-phenylphenyl)propanenitrile Pricemore >>

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